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Compound of Interest

Compound Name: NH2-PEG1-CH2CH2-Boc

Cat. No.: B2362257 Get Quote

In-Depth Technical Guide: NH2-PEG1-CH2CH2-
Boc
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and structural representation of the heterobifunctional linker, NH2-PEG1-CH2CH2-Boc, also

known as tert-butyl (2-(2-aminoethoxy)ethyl)carbamate. This molecule is a valuable building

block in the fields of drug delivery, nanotechnology, and the development of advanced

therapeutic modalities such as Proteolysis Targeting Chimeras (PROTACs).

Core Molecular Data
The fundamental properties of NH2-PEG1-CH2CH2-Boc are summarized in the table below.

This data is essential for stoichiometric calculations in synthesis, analytical characterization,

and computational modeling.
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Property Value Citations

Chemical Name
tert-Butyl (2-(2-

aminoethoxy)ethyl)carbamate
[1][2][3][4][5]

Molecular Formula C₉H₂₀N₂O₃ [2][3][4][5]

Molecular Weight 204.27 g/mol [1][2][3][5]

CAS Number 127828-22-2 [1][3][4][5]

Structural Representation
The structure of NH2-PEG1-CH2CH2-Boc features a primary amine (NH2) at one terminus

and a tert-butyloxycarbonyl (Boc) protected amine at the other, separated by a single

polyethylene glycol (PEG) unit and an ethyl group. This bifunctional nature allows for sequential

and controlled conjugation to other molecules.

H₂N CH₂ CH₂ O CH₂ CH₂ N

H

Boc

Click to download full resolution via product page

Figure 1: Chemical structure of NH2-PEG1-CH2CH2-Boc.

Experimental Protocols: Synthesis
The synthesis of NH2-PEG1-CH2CH2-Boc involves the selective mono-protection of one of the

amino groups of 2-(2-aminoethoxy)ethanamine. A general and widely used method for this

transformation is the reaction with di-tert-butyl dicarbonate (Boc₂O). The key challenge is to

control the stoichiometry to favor the formation of the mono-protected product over the di-

protected byproduct.
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Protocol: Mono-Boc Protection of 2-(2-
aminoethoxy)ethanamine
This protocol is based on established methods for the selective protection of diamines.

Materials:

2-(2-aminoethoxy)ethanamine

Di-tert-butyl dicarbonate (Boc₂O)

Dioxane

Water

Magnesium oxide (MgO)

Diethyl ether

Diatomaceous earth (e.g., Dicalit®)

Procedure:

A solution of 2-(2-aminoethoxy)ethanamine is prepared in a mixture of dioxane and water.

Magnesium oxide is added to the solution, and the mixture is stirred under an inert

atmosphere (e.g., argon) at room temperature.

A solution of di-tert-butyl dicarbonate in dioxane is added dropwise to the stirring mixture

over a period of approximately 20-30 minutes.

The reaction mixture is stirred at room temperature for 16-24 hours.

Upon completion, the mixture is filtered through diatomaceous earth to remove solids.

The filtrate is concentrated under reduced pressure to remove the dioxane.
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The resulting residue is subjected to extraction with a suitable organic solvent, such as

diethyl ether, to isolate the product.

The combined organic extracts are dried and concentrated.

The crude product, typically an oil, can be further purified by high-vacuum distillation or

column chromatography to yield pure tert-butyl (2-(2-aminoethoxy)ethyl)carbamate.

Logical Workflow for Application
NH2-PEG1-CH2CH2-Boc is a heterobifunctional linker, meaning its two ends can be reacted in

a stepwise manner. This is crucial for the synthesis of complex molecules like PROTACs. The

Boc-protected amine is stable under many reaction conditions, allowing the free primary amine

to be reacted first. The Boc group can then be removed under acidic conditions to reveal the

second amine for subsequent conjugation.
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Figure 2: General workflow for the use of NH2-PEG1-CH2CH2-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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